Cas no 142439-89-2 (N,N-Diethyl-p-Phenylenediamine Oxalate)

• Product Name: N,N-Diethyl-p-Phenylenediamine Oxalate
• CAS No: 142439-89-2
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• MDL: MFCD00042025
• CID: 135911
• PubChem ID: 24893925
• Update Time: 2025-05-23

N,N-Diethyl-p-Phenylenediamine Oxalate Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-p-Phenylenediamine Oxalate
• 4-AMINO-N,N-DIETHYLANILINE OXALATE
• 4-Amino-N,N-diethylaniline oxalate salt
• N,N-Diethyl-P-phenylenediamine oxalate salt
• N,N-DIETHYL-P-PHENYLENEDIAMINE OXALATE AR
• N,N-DIETHYL-1,4-PHENYLENE DIAMINE OXALATE
• N,N-diethylbenzene-1,4-diamine ethanedioate (1:1)
• GEO-04710
• 4-N,4-N-diethylbenzene-1,4-diamine;oxalic acid
• AKOS015895081
• 1,4-Benzenediamine, N1,N1-diethyl-, ethanedioate (1:)
• NZM376WN6D
• W-104976
• MFCD00042025
• SCHEMBL3517831
• NSC74956
• AC-4799
• UNII-NZM376WN6D
• J-007653
• n,n-diethyl-1,4-phenylenediamine oxalate
• N1,N1-Diethylbenzene-1,4-diamine oxalate
• NSC-74956
• AS-15113
• 71819-89-1
• 1,4-Benzenediamine, N1,N1-diethyl-, ethanedioate (1:1)
• DTXSID5072430
• N,N-Diethyl-p-phenylenediamine oxalate salt, technical, >=90% (T)
• 142439-89-2
• 1,4-Benzenediamine, N,N-diethyl-, ethanedioate
• 4-N,4-N-diethylbenzene-1,4-diamine,oxalic acid
• N,N-DIETHYL-1,4-BENZENEDIAMINE; OXALIC ACID
• GXSUUFAGHVDMCO-UHFFFAOYSA-N
• G86059

• MDL： MFCD00042025
• Inchi： 1S/C10H16N2.C2H2O4/c1-3-12(4-2)10-7-5-9(11)6-8-10;3-1(4)2(5)6/h5-8H,3-4,11H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： GXSUUFAGHVDMCO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N(C1C=CC(=CC=1)N)(CC)CC

Computed Properties

• Exact Mass: 254.12665706g/mol
• Monoisotopic Mass: 254.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Melting Point: 145-150 °C(lit.)

N,N-Diethyl-p-Phenylenediamine Oxalate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305;P351;P338
• Hazardous Material transportation number：UN 1673 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 21/22-36
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Risk Phrases：R21/22-36
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents

Additional information on N,N-Diethyl-p-Phenylenediamine Oxalate

N,N-Diethyl-p-Phenylenediamine Oxalate: A Comprehensive Overview

N,N-Diethyl-p-Phenylenediamine Oxalate (CAS No. 142439-89-2) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, often abbreviated as DEPPO, is a derivative of p-phenylenediamine, a well-known aromatic diamine. The molecule consists of a p-phenylene backbone with two ethyl groups attached to the nitrogen atoms, forming a symmetrical structure. The oxalate salt further enhances its stability and solubility properties, making it suitable for a wide range of uses.

The synthesis of N,N-Diethyl-p-Phenylenediamine Oxalate typically involves the reaction of p-phenylenediamine with ethylating agents under controlled conditions. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality. Such innovations highlight the compound's importance in modern chemical synthesis.

N,N-Diethyl-p-Phenylenediamine Oxalate finds extensive application in the field of dye intermediates. Its ability to form stable complexes with metal ions makes it a valuable precursor in the production of various pigments and dyes. In particular, its role in the synthesis of azo dyes has been extensively studied. Azo dyes are widely used in textiles, plastics, and cosmetics due to their vibrant colors and excellent colorfastness properties.

Recent studies have also explored the potential of DEPPO in pharmaceutical applications. Its unique chemical structure allows it to act as a chelating agent, which is crucial in drug delivery systems and metal ion sequestration therapies. For example, researchers have investigated its ability to bind with heavy metals such as lead and mercury, offering potential solutions for detoxification processes.

In addition to its industrial applications, N,N-Diethyl-p-Phenylenediamine Oxalate has shown promise in environmental chemistry. Its chelating properties make it a candidate for use in water treatment processes, where it can help remove harmful metal ions from contaminated water sources. This aligns with growing global efforts to develop sustainable and eco-friendly chemical solutions.

The toxicological profile of DEPPO has been a subject of recent research interest. Studies indicate that while it exhibits low acute toxicity, prolonged exposure may pose risks to aquatic organisms. Regulatory agencies have thus recommended strict guidelines for its handling and disposal to minimize environmental impact.

In conclusion, N,N-Diethyl-p-Phenylenediamine Oxalate (CAS No. 142439-89-2) is a multifaceted compound with significant contributions across various industries. Its versatility as a dye intermediate, pharmaceutical agent, and environmental solution underscores its importance in modern chemistry. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an even greater role in advancing technological and industrial progress.